N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide

• IUPAC Name: N-[(3-pyridin-4-ylpyrazin-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• InChI: InChI=1S/C18H16N4O3S/c23-26(24,15-1-2-17-14(11-15)5-10-25-17)22-12-16-18(21-9-8-20-16)13-3-6-19-7-4-13/h1-4,6-9,11,22H,5,10,12H2
• InChI Key: HQEYWGXQZJDBQN-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)S(=O)(=O)NCC3=NC=CN=C3C4=CC=NC=C4
• Molecular Formula: C18H16N4O3S
• Molecular Weight: 368.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a pyridine ring, a pyrazine ring, a benzofuran ring, and a sulfonamide group. These groups are common in many pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups and rings. Unfortunately, without more specific information or an X-ray crystallography study, it’s difficult to determine the exact structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For example, the pyridine and pyrazine rings might undergo electrophilic substitution reactions, while the sulfonamide group could participate in acid-base reactions.

Scientific Research Applications

Medicinal Chemistry: Pharmacophore Development

The compound serves as a pharmacophore in medicinal chemistry due to its structural features that are critical for molecular recognition by biological targets. . The pyridinyl and pyrazinyl groups can interact with enzymes and receptors, making them valuable in designing molecules with desired biological activity.

Organic Synthesis: Amide Bond Formation

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Drug Discovery: Lead Compound Identification

. Its structure allows for modifications that can enhance its activity or specificity, making it a starting point for the development of new immunosuppressant agents.

Tuberculosis Treatment: Anti-tubercular Activity

. The design and synthesis of such derivatives are crucial in the search for potent anti-tubercular agents, which is a significant field of study given the global impact of tuberculosis.